Cas no 1955518-28-1 (5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid)

• Product Name: 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid
• CAS No: 1955518-28-1
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• MDL: MFCD30180993
• CID: 5241405
• PubChem ID: 122360483
• Update Time: 2025-10-30

5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,1'-[1H]indene]-2-carboxylic acid, 2',3'-dihydro-5'-(1-methyl-1H-pyrazol-4-yl)-
• 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid

• MDL： MFCD30180993
• Inchi： 1S/C16H16N2O2/c1-18-9-12(8-17-18)10-2-3-13-11(6-10)4-5-16(13)7-14(16)15(19)20/h2-3,6,8-9,14H,4-5,7H2,1H3,(H,19,20)
• InChI Key： REIBNRAOGMKVBJ-UHFFFAOYSA-N
• SMILES： C12(C3=C(C=C(C4=CN(C)N=C4)C=C3)CC1)CC2C(O)=O

Additional information on 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid

Introduction to 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid (CAS No. 1955518-28-1)

5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid, identified by its CAS number 1955518-28-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule represents a fascinating intersection of heterocyclic chemistry and spirocyclic frameworks, featuring a pyrazole moiety linked to a dihydropyridoindene scaffold. The unique structural features of this compound have positioned it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular architecture of 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid incorporates several key pharmacophoric elements that are known to enhance biological activity. The presence of the pyrazole ring contributes to its potential interaction with biological targets, while the spirocyclic core introduces rigidity and conformational stability. These structural attributes are particularly relevant in the design of small-molecule inhibitors and modulators. Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic derivatives remain a cornerstone of innovation. The 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid structure exemplifies how combining distinct chemical moieties can yield compounds with tailored biological properties. The pyrazole group, known for its role in various bioactive molecules, is particularly noteworthy for its potential as a pharmacophore in therapeutic applications. Its incorporation into more complex scaffolds, such as the dihydropyridoindene system, expands the chemical space available for drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient preparation of structurally intricate molecules like 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid. Techniques such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations have been instrumental in constructing the spirocyclic framework. These synthetic strategies not only facilitate access to complex scaffolds but also allow for modular diversification, enabling chemists to explore a wide range of analogues with potential therapeutic relevance.

The pharmacological profile of 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid is an area of active investigation. Preliminary studies suggest that this compound may exhibit interactions with enzymes or receptors involved in key biological pathways. The pyrazole moiety, in particular, is known to engage with various targets, including kinases and other enzyme systems that are implicated in diseases such as cancer and inflammatory disorders. The spirocyclic core further contributes to its unique pharmacological properties by influencing its solubility, metabolic stability, and binding affinity.

The exploration of 5'-(1-methyl-1H-pyrazol-4-yl)-2',3'-dihydrospirocyclopropane-1,1'-indene-2-carboxylic acid also aligns with broader trends in medicinal chemistry towards the development of multitarget-directed ligands (MTDLs). These compounds are designed to simultaneously interact with multiple biological targets, offering a rationale for their potential therapeutic efficacy. The structural complexity of this molecule makes it an attractive candidate for such an approach, as it allows for the integration of multiple pharmacophoric units within a single framework.

In conclusion,5'-(1-methyl-1H-pyrazol-4-ylyl)-2',3'-dihydrospirocyclopropane १ ,१ '-indene २ -carboxylic acid (CAS No. १९५५५१८ २੮ १ ) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activity make it a compelling subject for further research and development. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,this compound is poised to contribute valuable insights into the design and discovery of novel therapeutic agents.